Cas no 145797-78-0 (2-Propen-1-ol, 3-[3-(4-fluorophenyl)-1-(1-methylethyl)-1H-indol-2-yl]-,(E)-)

• Product Name: 2-Propen-1-ol, 3-[3-(4-fluorophenyl)-1-(1-methylethyl)-1H-indol-2-yl]-,(E)-
• CAS No: 145797-78-0
• MF: C₂₀H₂₀FNO
• MW: 309.37730884552
• CID: 1315924
• PubChem ID: 53808969
• Update Time: 2025-04-20

2-Propen-1-ol, 3-[3-(4-fluorophenyl)-1-(1-methylethyl)-1H-indol-2-yl]-,(E)- Chemical and Physical Properties

Names and Identifiers

• 2-Propen-1-ol, 3-[3-(4-fluorophenyl)-1-(1-methylethyl)-1H-indol-2-yl]-,(E)-
• 3-[3-(4-fluorophenyl)-1-propan-2-ylindol-2-yl]prop-2-en-1-ol
• 3-[3-(4-Fluorophenyl)-1-(propan-2-yl)-1H-indol-2-yl]prop-2-en-1-ol
• DTXSID70706820
• 145797-78-0

• Inchi： 1S/C20H20FNO/c1-14(2)22-18-7-4-3-6-17(18)20(19(22)8-5-13-23)15-9-11-16(21)12-10-15/h3-12,14,23H,13H2,1-2H3
• InChI Key： FNSTUFINXQEHGA-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C1C2C=CC=CC=2N(C=1C=CCO)C(C)C

Computed Properties

• Exact Mass: 309.15289242g/mol
• Monoisotopic Mass: 309.15289242g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 402
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 4.2
• Topological Polar Surface Area: 25.2Ų